7-epi-10-Deacetyl-Baccatin III
7-epi-10-Deacetyl-Baccatin III
17-epi-10-Deacetyl Baccatin III is an impurity of Paclitaxel nd derivatives.
Brand Name:
Vulcanchem
CAS No.:
71629-92-0
VCID:
VC0194018
InChI:
InChI=1S/C29H36O10/c1-14-17(31)12-29(36)24(38-25(35)16-9-7-6-8-10-16)22-27(5,23(34)21(33)20(14)26(29,3)4)18(32)11-19-28(22,13-37-19)39-15(2)30/h6-10,17-19,21-22,24,31-33,36H,11-13H2,1-5H3/t17-,18+,19+,21+,22-,24-,27+,28-,29+/m0/s1
SMILES:
CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C)O
Molecular Formula:
C29H36O10
Molecular Weight:
544.6 g/mol
7-epi-10-Deacetyl-Baccatin III
CAS No.: 71629-92-0
Impurities
VCID: VC0194018
Molecular Formula: C29H36O10
Molecular Weight: 544.6 g/mol
Purity: > 95%
CAS No. | 71629-92-0 |
---|---|
Product Name | 7-epi-10-Deacetyl-Baccatin III |
Molecular Formula | C29H36O10 |
Molecular Weight | 544.6 g/mol |
IUPAC Name | [(1S,2S,3R,4S,7R,9R,10S,12R,15S)-4-acetyloxy-1,9,12,15-tetrahydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate |
Standard InChI | InChI=1S/C29H36O10/c1-14-17(31)12-29(36)24(38-25(35)16-9-7-6-8-10-16)22-27(5,23(34)21(33)20(14)26(29,3)4)18(32)11-19-28(22,13-37-19)39-15(2)30/h6-10,17-19,21-22,24,31-33,36H,11-13H2,1-5H3/t17-,18+,19+,21+,22-,24-,27+,28-,29+/m0/s1 |
Standard InChIKey | YWLXLRUDGLRYDR-LUPIKGFISA-N |
Isomeric SMILES | CC1=C2[C@H](C(=O)[C@@]3([C@@H](C[C@@H]4[C@]([C@H]3[C@@H]([C@@](C2(C)C)(C[C@@H]1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C)O |
SMILES | CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C)O |
Canonical SMILES | CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1O)O)OC(=O)C5=CC=CC=C5)(CO4)OC(=O)C)O)C)O |
Appearance | White Solid |
Melting Point | 187-191ºC |
Description | 17-epi-10-Deacetyl Baccatin III is an impurity of Paclitaxel nd derivatives. |
Purity | > 95% |
Quantity | Milligrams-Grams |
Synonyms | (2aR,4R,4aS,6R,9S,11S,12S,12aR,12bS)-12b-(Acetyloxy)-12-(benzoyloxy)-1,2a,3,4,4a,6,9,10,11,12,12a,12b-dodecahydro-4,6,9,11-tetrahydroxy-4a,8,13,13-tetramethyl-7,11-methano-5H-cyclodeca[3,4]benz[1,2-b]oxet-5-one; 10-Deacetylbaccatin V; 7-Epi-10-deacetylbac |
PubChem Compound | 9872117 |
Last Modified | Nov 11 2021 |
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